Cas no 2138548-92-0 (tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138548-92-0
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 6257145
• PubChem ID: 165799282
• Update Time: 2025-11-06

tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo2.2.1heptane-7-carboxylate
• tert-butyl 2-[(cyclopropylamino)methyl]-7-azabicyclo[2.2.1]heptane-7-carboxylate
• 2138548-92-0
• EN300-1178909

• Inchi： 1S/C15H26N2O2/c1-15(2,3)19-14(18)17-12-6-7-13(17)10(8-12)9-16-11-4-5-11/h10-13,16H,4-9H2,1-3H3
• InChI Key： RMHDIQSIEFHCOI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNC1CC1)C2)=O

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo2.2.1heptane-7-carboxylate

Introduction to Tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138548-92-0)

Tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo[2.2.1]heptane-7-carboxylate, identified by its CAS number 2138548-92-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its bicyclic structure, which includes a seven-membered nitrogen-containing heterocycle fused with a cyclopropyl group, further functionalized with a tert-butyl ester and an amino-substituted methyl group. The unique structural motif of this molecule imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The bicyclo[2.2.1]heptane core is a privileged scaffold in medicinal chemistry, known for its ability to mimic the conformational flexibility of biologically relevant molecules. The presence of the nitrogen atom within the bicyclic system enhances the compound's potential to interact with biological targets, such as enzymes and receptors, through hydrogen bonding or other non-covalent interactions. Additionally, the cyclopropylamino substituent introduces steric bulk and electronic features that can modulate binding affinity and selectivity.

The tert-butyl ester moiety at the 7-position serves multiple purposes in drug design. It acts as a protecting group during synthetic intermediates, allowing for selective modifications at other positions while maintaining overall structural integrity. Furthermore, the tert-butyl group contributes to lipophilicity, which can influence membrane permeability and oral bioavailability—critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the bicyclo[2.2.1]heptane scaffold can adopt multiple conformations, providing flexibility in binding to diverse biological targets. The cyclopropylamino group has been shown to interact favorably with aromatic residues in protein active sites, while the nitrogen atom can form hydrogen bonds with polar groups on the target protein.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The structural complexity of Tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138548-92-0) presents both challenges and opportunities for synthetic chemists. Strategies such as transition-metal-catalyzed cyclizations and ring-closing metathesis have been employed to construct the bicyclic core efficiently. Additionally, modern techniques like asymmetric synthesis have allowed for the introduction of stereochemical control, which is crucial for achieving enantiopure compounds with enhanced biological activity.

The pharmacological potential of this compound has not gone unnoticed by researchers exploring new therapeutic avenues. Preliminary in vitro studies have highlighted its interaction with various enzymes and receptors implicated in metabolic disorders, inflammation, and neurodegenerative diseases. The bicyclo[2.2.1]heptane scaffold has been associated with molecules exhibiting antihypertensive, anti-inflammatory, and analgesic properties, suggesting that Tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138548-92-0) could share similar pharmacological profiles.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify potential hits from large compound libraries based on their predicted binding affinity to target proteins. The unique structural features of this compound make it an attractive candidate for HTVS campaigns targeting enzymes such as kinases or proteases, which are key players in numerous disease pathways.

Another area of interest is the exploration of derivatives derived from this core structure. By modifying substituents such as the cyclopropylamino group or introducing additional functional groups like hydroxymethyl or carboxylic acid moieties, chemists can fine-tune physicochemical properties like solubility, metabolic stability, and binding affinity. Such modifications are essential for optimizing lead compounds into viable drug candidates that meet stringent pharmacokinetic and safety requirements.

The synthesis of complex heterocyclic compounds often requires multi-step synthetic routes involving advanced techniques such as cross-coupling reactions, radical additions, or organometallic transformations. Recent developments in green chemistry have also influenced synthetic methodologies toward more sustainable practices, emphasizing minimal waste generation and energy efficiency.

In conclusion,Tert-butyl 2-(cyclopropylamino)methyl-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138548-92-0) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological entities with therapeutic potential across multiple disease areas including metabolic disorders,inflammation,and neurodegenerative conditions.*Further research into its biological activity*and *synthetic derivatives*will undoubtedly expand our understanding*of its role*in modern medicine.*The interplay between computational modeling,*organic synthesis,*and pharmacology continues*to drive innovation*in drug discovery,*making compounds like this one invaluable assets*in ongoing research efforts.*